4-chloro-2-methyl-5-(((1-methyl-1H-pyrazol-3-yl)methyl)amino)pyridazin-3(2H)-one
Overview
Description
4-chloro-2-methyl-5-(((1-methyl-1H-pyrazol-3-yl)methyl)amino)pyridazin-3(2H)-one, commonly referred to as CMMP, is a novel heterocyclic compound with a wide range of potential applications in the fields of chemistry and biology. Its structure is characterized by a pyrazole ring and an aminopyridine moiety. CMMP has been the subject of numerous studies, due to its ability to act as a catalyst in various organic reactions and its potential as a drug target.
Scientific Research Applications
CMMP has been extensively studied due to its potential applications in the fields of chemistry and biology. It has been used as a catalyst in various organic reactions, such as the synthesis of polymers and the synthesis of pharmaceuticals. CMMP has also been studied for its potential as a drug target, with research indicating that it could be used as an inhibitor of the enzyme cyclooxygenase-2. Additionally, CMMP has been studied for its potential to act as an antioxidant and as an anti-inflammatory agent.
Mechanism of Action
The mechanism of action of CMMP is not yet fully understood. However, it is believed that CMMP acts by inhibiting the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Inhibition of COX-2 prevents the production of prostaglandins, which are involved in inflammation and pain. Additionally, CMMP has been shown to act as an antioxidant, which can help to protect cells from damage caused by free radicals.
Biochemical and Physiological Effects
CMMP has been studied for its potential biochemical and physiological effects. Studies have shown that CMMP can inhibit the production of prostaglandins, which are involved in inflammation and pain. Additionally, CMMP has been shown to act as an antioxidant, which can help to protect cells from damage caused by free radicals. CMMP has also been studied for its potential to act as an anti-inflammatory agent and to reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
The main advantage of using CMMP in lab experiments is its ability to act as a catalyst in various organic reactions. CMMP is also relatively inexpensive and easy to synthesize, making it a useful tool for scientists. However, there are some limitations to using CMMP in lab experiments, such as its potential toxicity and its inability to penetrate cell membranes. Additionally, the mechanism of action of CMMP is not yet fully understood, making it difficult to predict its effects in a given experiment.
Future Directions
There are numerous potential future directions for the study of CMMP. Further research is needed to better understand its mechanism of action and its potential toxicity. Additionally, further research is needed to explore the potential applications of CMMP in the fields of chemistry and biology, such as its potential as a drug target and its potential as an antioxidant. Additionally, research is needed to explore the potential of CMMP as a therapeutic agent, as well as its potential as an anti-inflammatory agent. Finally, research is needed to explore the potential of CMMP as an industrial catalyst.
Synthesis Methods
The synthesis of CMMP is a multi-step process that involves the reaction of 4-chloro-2-methyl-5-(((1-methyl-1H-pyrazol-3-yl)methyl)amino)pyridazin-3(2H)-one with an aminopyridine. The reaction is catalyzed by a palladium-chloride complex, and the resulting product is a pale yellow solid. The synthesis of CMMP is relatively simple, and the process is highly reproducible.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-2-methyl-5-(((1-methyl-1H-pyrazol-3-yl)methyl)amino)pyridazin-3(2H)-one involves the reaction of 4-chloro-2-methyl-3-nitropyridazine with 1-methyl-3-(pyrazol-3-yl)propan-1-amine followed by reduction of the nitro group to an amino group and subsequent cyclization to form the final product.", "Starting Materials": [ "4-chloro-2-methyl-3-nitropyridazine", "1-methyl-3-(pyrazol-3-yl)propan-1-amine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: 4-chloro-2-methyl-3-nitropyridazine is reacted with 1-methyl-3-(pyrazol-3-yl)propan-1-amine in ethanol and water in the presence of sodium hydroxide to form 4-chloro-2-methyl-5-(((1-methyl-1H-pyrazol-3-yl)methyl)amino)pyridazine.", "Step 2: The nitro group in 4-chloro-2-methyl-5-(((1-methyl-1H-pyrazol-3-yl)methyl)amino)pyridazine is reduced to an amino group using sodium borohydride in ethanol.", "Step 3: The amino group in the intermediate product is cyclized to form 4-chloro-2-methyl-5-(((1-methyl-1H-pyrazol-3-yl)methyl)amino)pyridazin-3(2H)-one in the presence of hydrochloric acid." ] } | |
CAS RN |
1776030-18-2 |
Product Name |
4-chloro-2-methyl-5-(((1-methyl-1H-pyrazol-3-yl)methyl)amino)pyridazin-3(2H)-one |
Molecular Formula |
C10H12ClN5O |
Molecular Weight |
253.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
